Cas no 118761-98-1 (1-(3-bromophenyl)ethyl(methyl)amine)

1-(3-bromophenyl)ethyl(methyl)amine structure
118761-98-1 structure
Product Name:1-(3-bromophenyl)ethyl(methyl)amine
CAS No:118761-98-1
MF:C9H13BrClN
MW:250.563220739365
MDL:MFCD09733596
CID:3034025
PubChem ID:16786842
Update Time:2024-11-03

1-(3-bromophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-溴苯基)-N-甲基乙胺
    • 1-(3-broMophenyl)-N-MethylethanaMine
    • [1-(3-BROMOPHENYL)ETHYL](METHYL)AMINE
    • [1-(3-BROMOPHENYL)ETHYL](METHYL)AMINE HCL
    • 1-(3-Bromophenyl)-N-methylethanamine hydrochloride
    • 1-(3-BROMOPHENYL)-N-METHYLETHANAMINE HCL
    • AK608016
    • 1-(3-bromophenyl)ethyl(methyl)amine
    • 118761-98-1
    • CS-0196542
    • 1-(3-Bromophenyl)-N-methylethan-1-amine
    • EN300-33211
    • AS-62621
    • DB-200673
    • AKOS000139367
    • MDL: MFCD09733596
    • Inchi: 1S/C9H12BrN.ClH/c1-7(11-2)8-4-3-5-9(10)6-8;/h3-7,11H,1-2H3;1H
    • InChI Key: FYUHQQUZYCRREC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(C)NC.Cl

Computed Properties

  • Exact Mass: 213.01531g/mol
  • Monoisotopic Mass: 213.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: No date available
  • Boiling Point: No date available
  • Flash Point: No date available
  • Vapor Pressure: No date available

1-(3-bromophenyl)ethyl(methyl)amine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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eNovation Chemicals LLC
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Enamine
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Enamine
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